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For researchers and drug development professionals, ensuring the safe and compliant disposal
of chemical compounds is as critical as the innovative research itself. This guide provides a
detailed protocol for the proper disposal of Berotralstat Hydrochloride, a plasma kallikrein
inhibitor. Adherence to these procedures is paramount to maintaining laboratory safety,
environmental integrity, and regulatory compliance. This document is structured to provide not
just procedural steps, but also the scientific rationale behind them, empowering you to make
informed decisions for waste management in your facility.

Understanding Berotralstat Hydrochloride and Its
Hazard Profile

Berotralstat Hydrochloride, the active ingredient in Orladeyo™, is a potent inhibitor of plasma
kallikrein used for the prevention of recurrent attacks of hereditary angioedema (HAE).[1][2][3]
[4] While Safety Data Sheets (SDS) for Berotralstat and its dihydrochloride salt may indicate
that the substance is not classified as a hazardous mixture, it is crucial to recognize that all
pharmaceutical compounds require careful handling and disposal to prevent environmental
contamination and potential physiological effects.[5][6][7][8]
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The primary responsibility for waste generators is to determine if their waste is considered
hazardous under local, state, and federal regulations. In the United States, the Environmental
Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA) governs
the management of hazardous waste.[9][10][11][12]

Key Considerations for Hazard Assessment:

 Toxicity: While specific ecotoxicity data for Berotralstat may not be readily available, its
potent biological activity necessitates caution.[3]

o Regulatory Classification: The classification of pharmaceutical waste can be complex. Even
if a substance is not explicitly "listed" as hazardous by the EPA, it could still be considered
hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[12][13]

o Concentration: The concentration of Berotralstat Hydrochloride in the waste stream can
influence its classification and required disposal method.

The Disposal Decision Workflow: A Step-by-Step
Approach

The following workflow provides a systematic process for managing Berotralstat
Hydrochloride waste, from initial generation to final disposal.
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Caption: Decision workflow for the proper disposal of Berotralstat Hydrochloride waste.

© 2026 BenchChem. All rights reserved.

3/10 Tech Support


https://www.benchchem.com/product/b10823777/docs?utm_src=pdf-body-img#a-comprehensive-guide-to-the-safe-disposal-of-berotralstat-hydrochloride
https://www.benchchem.com/product/b10823777/docs?utm_src=pdf-body#a-comprehensive-guide-to-the-safe-disposal-of-berotralstat-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823777?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Detailed Disposal Protocols

Protocol 1: Disposal of Unused or Expired Berotralstat
Hydrochloride (Bulk Powder)

o Hazard Evaluation: Consult the manufacturer's SDS and your institution's Environmental
Health and Safety (EHS) department to confirm the waste classification.[5][6][7]

e Segregation: Do not mix Berotralstat Hydrochloride with other chemical waste unless
explicitly permitted by your EHS department.

e Containment:

o Place the bulk powder in its original container if possible, or in a clearly labeled, sealed,
and compatible waste container.

o The label should include "Berotralstat Hydrochloride," the approximate quantity, and any
relevant hazard warnings.

o Storage: Store the contained waste in a designated, secure area away from incompatible
materials, direct sunlight, and ignition sources, as recommended for the pure substance.[6]

» Disposal: Arrange for collection by a licensed hazardous or pharmaceutical waste disposal
company.[8] Incineration at a permitted facility is the preferred method for destroying active
pharmaceutical ingredients.[10][12]

Protocol 2: Disposal of Contaminated Labware and
Personal Protective Equipment (PPE)

This protocol applies to items such as pipette tips, gloves, bench paper, and empty vials that
have come into direct contact with Berotralstat Hydrochloride.

» Gross Decontamination: If feasible, rinse empty containers or grossly contaminated items
with a suitable solvent (e.g., ethanol) to remove residual compound. The resulting solvent
rinse should be collected and disposed of as liquid chemical waste.
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o Segregation: All solid waste contaminated with Berotralstat Hydrochloride should be
segregated from regular laboratory trash.

¢ Containment:

o Place all contaminated solid waste into a designated, clearly labeled, and puncture-
resistant container.

o For sharps (e.g., needles, contaminated glassware), use a designated cytotoxic or
pharmaceutical sharps container.[14][15]

o Disposal: The contained waste should be collected by your institution's hazardous or
pharmaceutical waste management service for incineration.

Protocol 3: Management of Spills

In the event of a spill, immediate and appropriate action is required to mitigate exposure and
environmental release.

e Evacuate and Secure: Evacuate non-essential personnel from the immediate area.[5][6]

e Personal Protective Equipment (PPE): Don appropriate PPE, including a lab coat or gown,
safety goggles with side shields, and chemical-resistant gloves.[6] For larger spills of fine
powder, respiratory protection may be necessary.[6]

¢ Containment:

o For solid spills: Gently cover the spill with an absorbent material to prevent dust from
becoming airborne.

o For liquid spills: Cover with a liquid-binding material such as diatomite or universal
binders.[6][7]

e Clean-up:

o Carefully sweep or scoop the absorbed material into a designated waste container.
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o Decontaminate the spill area and any affected equipment by scrubbing with alcohol or
another suitable solvent.[6][7]

o Disposal: All cleanup materials are considered contaminated waste and must be disposed of
according to Protocol 2.

e Reporting: Report the spill to your laboratory supervisor and EHS department in accordance
with your institution's policies.

Regulatory Framework and Best Practices

The disposal of all pharmaceutical waste is highly regulated to protect public health and the
environment.[9][11]

Key Function and Relevance to Berotralstat
Regulatory Body/Concept . _
Hydrochloride Disposal

Sets federal standards for hazardous waste
management under RCRA. The 2019 "Subpart

EPA (Environmental Protection Agency) P" rule specifically addresses the management
of hazardous waste pharmaceuticals by
healthcare facilities.[9][10]

The primary federal law governing the disposal
RCRA (Resource Conservation and Recovery of solid and hazardous waste. It establishes a
Act) "cradle-to-grave" system for managing

hazardous waste.[9][12]

States may have more stringent regulations
, than the federal government. Always consult
State and Local Regulations ) ]
your state and local environmental agencies for

specific requirements.[5][11]

Regulates the disposal of controlled substances.
While Berotralstat is not currently a controlled

DEA (Drug Enforcement Administration) substance, it's important to be aware of DEA
regulations for other laboratory chemicals.[9][10]
[13]
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Prohibited Disposal Methods:

o Sewer Disposal: It is strictly prohibited to dispose of hazardous waste pharmaceuticals down
the drain.[10] This practice can contaminate waterways and have adverse effects on aquatic
life.

e Regular Trash: Unused pharmaceuticals and contaminated materials should never be
disposed of in the regular municipal trash unless explicitly deemed non-hazardous by
regulatory standards and institutional policy.

Conclusion: A Commitment to Safety and
Stewardship

Proper disposal of Berotralstat Hydrochloride is a critical component of responsible
laboratory practice. By understanding the potential hazards, adhering to a structured disposal
workflow, and complying with all relevant regulations, researchers can ensure the safety of their
personnel and protect the environment. Always prioritize consultation with your institution's
EHS department and rely on licensed waste management professionals for final disposal. This
commitment to safety and environmental stewardship is fundamental to the integrity of scientific
research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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